Cas no 88062-16-2 (Benzaldehyde, 2-chloro-3-hydroxy-6-nitro-4-(2-propenyloxy)-)

• Product Name: Benzaldehyde, 2-chloro-3-hydroxy-6-nitro-4-(2-propenyloxy)-
• CAS No: 88062-16-2
• MF: C₁₀H₈ClNO₅
• MW: 257.627222061157
• CID: 646840
• PubChem ID: 71411166
• Update Time: 2025-04-19

Benzaldehyde, 2-chloro-3-hydroxy-6-nitro-4-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-chloro-3-hydroxy-6-nitro-4-(2-propenyloxy)-
• 2-chloro-3-hydroxy-6-nitro-4-prop-2-enoxybenzaldehyde
• 88062-16-2
• DTXSID50830798
• 2-Chloro-3-hydroxy-6-nitro-4-[(prop-2-en-1-yl)oxy]benzaldehyde

• Inchi： 1S/C10H8ClNO5/c1-2-3-17-8-4-7(12(15)16)6(5-13)9(11)10(8)14/h2,4-5,14H,1,3H2
• InChI Key： VZKMWWMQKQAWFS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1C=O)[N+](=O)[O-])OCC=C)O

Computed Properties

• Exact Mass: 257.0091000g/mol
• Monoisotopic Mass: 257.0091000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4Ų